2-{[4-(4-chlorophenyl)-2-pyrimidinyl]thio}-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)pyrimidin-2-yl]sulfanyl-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H18ClN3OS/c1-13-4-3-5-17(14(13)2)23-19(25)12-26-20-22-11-10-18(24-20)15-6-8-16(21)9-7-15/h3-11H,12H2,1-2H3,(H,23,25)
• InChI Key: IVYKEUYHGBWXSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=CC(=N2)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C20H18ClN3OS
• Molecular Weight: 383.9 g/mol

Description

2-{[4-(4-chlorophenyl)-2-pyrimidinyl]thio}-N-(2,3-dimethylphenyl)acetamide is a chemical compound, also known as D4476. It is a potent and selective inhibitor of casein kinase 1 (CK1), which is a serine/threonine protein kinase that plays a crucial role in various cellular processes, including cell division, circadian rhythm, and Wnt signaling pathway. CK1 is involved in the phosphorylation of various substrates, including β-catenin, p53, and PER2. D4476 is widely used in scientific research to investigate the role of CK1 in different biological processes.

Mechanism of Action

D4476 inhibits CK1 by binding to the ATP-binding site of the kinase domain. The inhibition of CK1 by D4476 leads to the dephosphorylation of its substrates, which results in the modulation of various cellular processes.
Biochemical and Physiological Effects:
D4476 has been shown to modulate various cellular processes, including cell division, circadian rhythm, and Wnt signaling pathway. The inhibition of CK1 by D4476 leads to the dephosphorylation of its substrates, which results in the modulation of various cellular processes. Moreover, D4476 has been shown to induce apoptosis in cancer cells by inhibiting CK1α and CK1ε.

Advantages and Limitations for Lab Experiments

D4476 is a potent and selective inhibitor of CK1, which makes it an ideal tool for investigating the role of CK1 in various biological processes. Moreover, D4476 has been shown to be effective in vivo, which makes it a valuable tool for investigating the role of CK1 in animal models. However, D4476 has some limitations, including its low solubility in water and its potential off-target effects.

Future Directions

There are several future directions for the use of D4476 in scientific research. For example, D4476 could be used to investigate the role of CK1 in other cellular processes, such as autophagy and DNA damage response. Moreover, D4476 could be used to investigate the role of CK1 in other types of cancer, such as breast cancer and lung cancer. Furthermore, the development of more potent and selective inhibitors of CK1 could lead to the discovery of new therapeutic targets for various diseases.

Scientific Research Applications

D4476 has been widely used in scientific research to investigate the role of CK1 in various cellular processes. For example, D4476 has been used to study the circadian rhythm by inhibiting CK1ε and CK1δ, which are involved in the phosphorylation of PER2. D4476 has also been used to investigate the role of CK1 in the Wnt signaling pathway by inhibiting CK1α, which is involved in the phosphorylation of β-catenin. Moreover, D4476 has been used to study the role of CK1 in cancer by inhibiting CK1α and CK1ε, which are overexpressed in various types of cancer.